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Compound of Interest

Compound Name:
3-[(4-Methylphenyl)thio]propionic

acid

Cat. No.: B083048 Get Quote

An In-depth Technical Guide to the Chemical Properties of 3-[(4-Methylphenyl)thio]propionic
acid

Introduction
3-[(4-Methylphenyl)thio]propionic acid, also known as 3-(p-Tolylthio)propionic acid, is a

bifunctional organic molecule featuring both a carboxylic acid and a thioether moiety. Its unique

structure, combining an aromatic ring with a flexible propionic acid chain linked by a sulfur

atom, makes it a compound of significant interest in various scientific fields. It serves as a

versatile building block in organic synthesis, allowing for the construction of more complex

molecules.[1] The presence of the thioether linkage and the carboxylic acid group opens

avenues for its application in medicinal chemistry, where such structures are explored for

potential therapeutic properties, and in material science, where it can be used to synthesize

specialty polymers and functional materials.[1][2]

This guide provides a comprehensive overview of the chemical and physical properties of 3-[(4-
Methylphenyl)thio]propionic acid, intended for researchers, chemists, and drug development

professionals. We will delve into its structural attributes, synthesis, analytical characterization,

chemical reactivity, and safety protocols, offering field-proven insights and detailed

methodologies.

Part 1: Physicochemical and Structural Properties
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The fundamental identity and physical characteristics of a compound are paramount for its

application in research and development. These properties dictate the conditions required for

its storage, handling, and use in chemical reactions.

Key Identifiers and Properties
The core physicochemical data for 3-[(4-Methylphenyl)thio]propionic acid are summarized in

the table below for quick reference.

Property Value Source(s)

IUPAC Name

3-(4-

methylphenyl)sulfanylpropanoi

c acid

[3]

Synonyms 3-(p-Tolylthio)propionic acid [4][5][6]

CAS Number 13739-35-0 [3][5][7]

Molecular Formula C₁₀H₁₂O₂S [3][4][7]

Molecular Weight 196.27 g/mol [3][4][5]

Physical Form Solid [5]

Melting Point 67-71 °C [5]

Predicted XlogP 2.3 [3]

Molecular Structure
3-[(4-Methylphenyl)thio]propionic acid consists of three key components:

A p-Tolyl Group: A benzene ring substituted with a methyl group at the para position. This

aromatic component imparts rigidity and influences the compound's solubility and electronic

properties.

A Thioether Linkage (-S-): The sulfur atom connects the aromatic ring to the aliphatic chain.

This linkage is a key site for chemical reactions, such as oxidation, and influences the

molecule's overall conformation.
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A Propionic Acid Chain: A three-carbon carboxylic acid chain (-CH₂-CH₂-COOH). This

functional group is acidic and provides a reactive handle for derivatization, such as ester or

amide formation.
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Reagent Preparation

Reaction & Workup

Isolation & Purification

1. Dissolve NaOH
in EtOH/Water

2. Add 4-Methylthiophenol
to form Thiolate

3. Add 3-Bromopropionic
Acid Solution

4. Reflux & Monitor
by TLC

Heat

5. Remove Ethanol
(Rotovap)

6. Aqueous Wash
with Ether

7. Acidify with HCl
to Precipitate Product

8. Vacuum Filtration

9. Recrystallize
from EtOH/Water

10. Dry under Vacuum

1. Prepare Sample
(~1 mg/mL in ACN)

2. Inject onto HPLC
(C18 Column)

3. Elute with
ACN/H₂O Gradient 4. Detect at 254 nm 5. Integrate Peak Area

& Calculate Purity
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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